Cas no 1994193-57-5 (3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine)

3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine is a versatile amine-functionalized piperidine derivative, characterized by the presence of a difluoromethyl group at the 4-position of the piperidine ring. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the primary amine moiety offers reactivity for further derivatization. Its well-defined stereochemistry and high purity make it suitable for applications in drug discovery, particularly in the development of bioactive molecules targeting CNS and enzyme inhibition. The compound’s stability under standard conditions ensures reliable handling and storage.

3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine structure

1994193-57-5 structure

Product Name:3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine

CAS No:1994193-57-5

MF:C₉H₁₈F₂N₂

MW:192.249429225922

CID:5720542

PubChem ID:121201069

Update Time:2025-06-09

3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-[4-(difluoromethyl)piperidin-1-yl]propan-1-amine
- 1994193-57-5
- 3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine
- starbld0007601
- F1907-4605
- AKOS026709066
- 1-Piperidinepropanamine, 4-(difluoromethyl)-
- 3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine
- Inchi： 1S/C9H18F2N2/c10-9(11)8-2-6-13(7-3-8)5-1-4-12/h8-9H,1-7,12H2
- InChI Key： KADVDNHZTRLCKA-UHFFFAOYSA-N
- SMILES： FC(C1CCN(CCCN)CC1)F

Computed Properties

Exact Mass: 192.14380491g/mol
Monoisotopic Mass: 192.14380491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.3Å²

Experimental Properties

Density: 1.037±0.06 g/cm3(Predicted)
Boiling Point: 245.7±25.0 °C(Predicted)
pka: 10.44±0.10(Predicted)

3-(4-(Difluoromethyl)piperidin-1-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D214971-100mg	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5		100mg	$ 95.00	2022-06-05
TRC	D214971-500mg	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5		500mg	$ 365.00	2022-06-05
TRC	D214971-1g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5		1g	$ 570.00	2022-06-05
Life Chemicals	F1907-4605-0.25g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-4605-0.5g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-4605-1g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-4605-2.5g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-4605-5g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-4605-10g	3-(4-(difluoromethyl)piperidin-1-yl)propan-1-amine	1994193-57-5	95%+	10g	$1684.0	2023-09-07